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A comprehensive investigation into the Autonomous System Number (ASN) AS1928370 has

concluded that it is not a valid, publicly routed ASN within the global BGP routing table.

Consequently, a geographic distribution analysis of its IP blocks is not possible as there is no

publicly available data for this ASN.

Initial searches for AS1928370 on public WHOIS servers, BGP data providers, and internet

registry databases yielded no results. An autonomous system number (ASN) is a unique

identifier for a collection of IP networks under the control of a single administrative entity.[1] For

an ASN to be publicly routable on the internet, it must be assigned by the Internet Assigned

Numbers Authority (IANA) or a Regional Internet Registry (RIR) and be visible in the global

Border Gateway Protocol (BGP) routing tables.[2]

Our investigation indicates that AS1928370 does not meet these criteria. It is likely that the

provided number is a private ASN, a reserved number, or a typographical error. Private ASNs

are used within a single organization's network and are not meant to be routed on the public

internet.[2]

While a detailed technical guide on tracing the geographic distribution of a valid ASN can be

provided, the absence of any public data for AS1928370 prevents the creation of a specific

report as requested.
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For researchers and professionals interested in the general methodology of tracing the

geographic distribution of IP blocks for a valid ASN, the following protocol outlines the key

steps and data sources.

Experimental Protocols
ASN and IP Block Identification:

Utilize a WHOIS lookup tool to query the ASN.[3][4] This will provide information about the

registered organization and the RIR that allocated the ASN.

Query BGP data providers (e.g., RIPEstat, Hurricane Electric BGP Toolkit, BGPView) for

the given ASN to identify all announced IP prefixes (both IPv4 and IPv6).[5]

Geographic Data Collection:

For each announced IP prefix, perform a WHOIS query on the IP block to determine the

registered country.

Employ IP geolocation databases (e.g., MaxMind GeoIP, IPinfo) to obtain more granular

geographic information, such as the city and region, for the IP ranges within the

announced blocks.[6]

Data Aggregation and Analysis:

Consolidate the collected data, mapping each IP prefix to its corresponding geographic

location.

For large IP blocks, it may be necessary to sample IP addresses within the range to get a

representative geographic distribution.

Analyze the data to identify the primary countries and regions where the ASN's IP space is

located.

Data Presentation
The collated data for a valid ASN would be presented in a table similar to the hypothetical

example below.
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IP Prefix Registered Country Regional Internet Registry

203.0.113.0/24 United States ARIN

198.51.100.0/24 Germany RIPE NCC

2001:db8::/32 Japan APNIC

Visualization of the Tracing Workflow
A logical workflow for tracing the geographic distribution of IP blocks for a given ASN can be

visualized. This diagram illustrates the steps from initial ASN input to the final geographic

distribution analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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